Cas no 921758-92-1 (1-Octadecanone, 1-(3-chloro-2,6-dihydroxyphenyl)-)

• Product Name: 1-Octadecanone, 1-(3-chloro-2,6-dihydroxyphenyl)-
• CAS No: 921758-92-1
• MF: C₂₄H₃₉ClO₃
• MW: 411.01766705513
• CID: 743422
• PubChem ID: 58914361
• Update Time: 2025-04-19

1-Octadecanone, 1-(3-chloro-2,6-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanone, 1-(3-chloro-2,6-dihydroxyphenyl)-
• 1-(3-chloro-2,6-dihydroxyphenyl)octadecan-1-one
• DTXSID00730597
• SCHEMBL14106868
• 1-(3-chloro-2,6-dihydroxyphenyl)-1-octadecanone
• 921758-92-1

• Inchi： 1S/C24H39ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(26)23-22(27)19-18-20(25)24(23)28/h18-19,27-28H,2-17H2,1H3
• InChI Key： JHGPOESNDSGDAO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1O)C(CCCCCCCCCCCCCCCCC)=O)O

Computed Properties

• Exact Mass: 410.2587728g/mol
• Monoisotopic Mass: 410.2587728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 57.5Ų